Gly-Gly-AMC
Gly-Gly-AMC
Gly-Gly-AMC is a fluorogenic peptide substrate. It has been used to assess the activity of bacterial proteases from P. aeruginosa and S. aureus. Activity can be quantified by fluorescent detection of free AMC (also known as 7-amino-4-methylcoumarin), which is excited at 340-360 nm and emits at 440-460 nm.
Brand Name:
Vulcanchem
CAS No.:
208645-74-3
VCID:
VC0163781
InChI:
InChI=1S/C14H15N3O4/c1-8-4-14(20)21-11-5-9(2-3-10(8)11)17-13(19)7-16-12(18)6-15/h2-5H,6-7,15H2,1H3,(H,16,18)(H,17,19)
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)CNC(=O)CN
Molecular Formula:
C14H15N3O4
Molecular Weight:
289.29 g/mol
Gly-Gly-AMC
CAS No.: 208645-74-3
Reference Standards
VCID: VC0163781
Molecular Formula: C14H15N3O4
Molecular Weight: 289.29 g/mol
| CAS No. | 208645-74-3 |
|---|---|
| Product Name | Gly-Gly-AMC |
| Molecular Formula | C14H15N3O4 |
| Molecular Weight | 289.29 g/mol |
| IUPAC Name | 2-amino-N-[2-[(4-methyl-2-oxochromen-7-yl)amino]-2-oxoethyl]acetamide |
| Standard InChI | InChI=1S/C14H15N3O4/c1-8-4-14(20)21-11-5-9(2-3-10(8)11)17-13(19)7-16-12(18)6-15/h2-5H,6-7,15H2,1H3,(H,16,18)(H,17,19) |
| Standard InChIKey | LPLILQIZVFKNJC-UHFFFAOYSA-N |
| SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)CNC(=O)CN |
| Canonical SMILES | CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)CNC(=O)CN |
| Description | Gly-Gly-AMC is a fluorogenic peptide substrate. It has been used to assess the activity of bacterial proteases from P. aeruginosa and S. aureus. Activity can be quantified by fluorescent detection of free AMC (also known as 7-amino-4-methylcoumarin), which is excited at 340-360 nm and emits at 440-460 nm. |
| Synonyms | glycyl-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-glycinamide |
| Reference | 1.Wildeboer, D.,Jeganathan, F.,Price, R.G., et al. Characterization of bacterial proteases with a panel of fluorescent peptide substrates. Anal. Biochem. 384(2), 321-328 (2009). |
| PubChem Compound | 7015852 |
| Last Modified | Nov 11 2021 |
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